Cas no 383902-82-7 (ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• CAS No: 383902-82-7
• MF: C₂₁H₂₀O₇
• MW: 384.379306793213
• CID: 6406993
• PubChem ID: 1535412
• Update Time: 2025-06-08

ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• 383902-82-7
• ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)benzofuran-3-carboxylate
• SR-01000505405-1
• Z57936959
• F1190-0332
• CCG-21992
• SR-01000505405
• Oprea1_686195
• AKOS001671010
• 3-Benzofurancarboxylic acid, 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-, ethyl ester

• Inchi： 1S/C21H20O7/c1-4-26-21(23)19-16-11-15(27-12-18(22)25-3)9-10-17(16)28-20(19)13-5-7-14(24-2)8-6-13/h5-11H,4,12H2,1-3H3
• InChI Key： SKVABTCQPAZFRF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(OC)=O)C=C2C(C(OCC)=O)=C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 384.12090297g/mol
• Monoisotopic Mass: 384.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 532.2±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 383902-82-7)

Ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 383902-82-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The structure of this compound features a benzofuran core with several functional groups, including an ethyl ester, a methoxy group, and a carboxylic acid derivative, making it a versatile molecule for various applications.

The chemical structure of ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate can be represented as follows: C₁₉H₁₈O₆. The molecular weight is approximately 342.34 g/mol. The presence of multiple oxygen atoms and the benzofuran ring system contributes to its high polarity and solubility in polar solvents, which is advantageous for its use in various chemical reactions and biological assays.

Recent research has highlighted the potential of ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant antioxidant properties, which can help in reducing oxidative stress and preventing cellular damage. Additionally, its ability to modulate key signaling pathways involved in inflammation and cancer progression makes it a promising candidate for further investigation.

In the context of medicinal chemistry, ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate has been studied for its potential as a lead compound in drug discovery. Researchers have explored its structural modifications to enhance its pharmacological properties, such as improving its bioavailability and reducing side effects. For instance, the introduction of additional functional groups or changes in the substituents on the benzofuran ring can significantly alter its biological activity and selectivity.

The synthesis of ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate involves several steps, including the formation of the benzofuran core and subsequent functionalization. One common approach is to start with a substituted phenol and undergo a series of reactions, such as etherification, esterification, and condensation, to achieve the desired structure. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

From a pharmacological perspective, ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Furthermore, animal models have indicated that this compound can effectively reduce tumor size and improve survival rates without causing significant toxicity.

The mechanism of action of ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate is not yet fully understood but is believed to involve multiple pathways. It has been suggested that this compound may target specific enzymes or receptors involved in cell signaling, leading to the modulation of gene expression and protein function. Ongoing research aims to elucidate these mechanisms in greater detail to optimize its therapeutic potential.

In addition to its potential as an anticancer agent, ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, making it a potential candidate for treating inflammatory conditions.

The safety profile of ethyl 5-(2-methoxy-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In conclusion, ethyl 5-(2-meth oxy - ox oet hoxy ) - ( meth o xy phen yl ) -ben zo fu ran - car box ylate (CAS No. 383902 -8 7) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds great promise for addressing unmet medical needs in various disease areas.